metachromin C
metachromin C
Brand Name:
Vulcanchem
CAS No.:
124596-50-5
VCID:
VC0044564
InChI:
InChI=1S/C22H30O4/c1-14(10-12-22(4)11-6-7-15(2)16(22)3)8-9-17-20(24)18(23)13-19(26-5)21(17)25/h7-8,13,16,24H,6,9-12H2,1-5H3/b14-8+/t16-,22-/m1/s1
SMILES:
CC1C(=CCCC1(C)CCC(=CCC2=C(C(=O)C=C(C2=O)OC)O)C)C
Molecular Formula:
C22H30O4
Molecular Weight:
358.5 g/mol
metachromin C
CAS No.: 124596-50-5
Main Products
VCID: VC0044564
Molecular Formula: C22H30O4
Molecular Weight: 358.5 g/mol
| CAS No. | 124596-50-5 |
|---|---|
| Product Name | metachromin C |
| Molecular Formula | C22H30O4 |
| Molecular Weight | 358.5 g/mol |
| IUPAC Name | 2-hydroxy-5-methoxy-3-[(E)-3-methyl-5-[(1R,2S)-1,2,3-trimethylcyclohex-3-en-1-yl]pent-2-enyl]cyclohexa-2,5-diene-1,4-dione |
| Standard InChI | InChI=1S/C22H30O4/c1-14(10-12-22(4)11-6-7-15(2)16(22)3)8-9-17-20(24)18(23)13-19(26-5)21(17)25/h7-8,13,16,24H,6,9-12H2,1-5H3/b14-8+/t16-,22-/m1/s1 |
| Standard InChIKey | RDBDWSGJCBFVNX-ABZGJHIISA-N |
| Isomeric SMILES | C[C@@H]1C(=CCC[C@]1(C)CC/C(=C/CC2=C(C(=O)C=C(C2=O)OC)O)/C)C |
| SMILES | CC1C(=CCCC1(C)CCC(=CCC2=C(C(=O)C=C(C2=O)OC)O)C)C |
| Canonical SMILES | CC1C(=CCCC1(C)CCC(=CCC2=C(C(=O)C=C(C2=O)OC)O)C)C |
| Synonyms | metachromin C |
| PubChem Compound | 6440837 |
| Last Modified | Nov 11 2021 |
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